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Compound of Interest

Compound Name: Bromobis(methylthio)borane

Cat. No.: B15478879

A comprehensive search of available scientific literature and chemical databases reveals a
significant lack of information regarding the synthesis, properties, and applications of
bromobis(methylthio)borane as a reagent in organic synthesis. Despite extensive queries, no
specific experimental protocols, quantitative data, or detailed application notes for this
particular compound could be retrieved.

The National Institute of Standards and Technology (NIST) WebBook lists
Bromobis(methylthio)borane with the chemical formula C2H6BBrS2 and CAS Registry
Number 29877-98-3.[1] However, beyond this basic identification, its reactivity and utility in
synthetic chemistry are not documented in readily accessible sources.

Searches for analogous compounds, such as bromobis(dimethylamino)borane, provide
information on their properties and applications, but this information cannot be directly
extrapolated to bromobis(methylthio)borane due to the differing electronic and steric effects
of the methylthio group compared to the dimethylamino group.

Alternative Reagents for Similar Transformations:

For researchers and drug development professionals seeking reagents for functionalities
commonly addressed by boron halides, several well-documented alternatives exist. For
instance, in the cleavage of ethers, a common application for boron-based Lewis acids, Boron
Tribromide (BBr3) is a widely used and extensively studied reagent.[2] The mechanism of ether
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cleavage by BBr3 is well-understood and can proceed through either SN1 or SN2 pathways
depending on the ether's substitution pattern.[2][3]

Conclusion:

Due to the absence of published data, it is not possible to provide the requested detailed
application notes, experimental protocols, quantitative data tables, or visualizations for
bromobis(methylthio)borane. Researchers interested in the functionalities potentially offered
by this reagent may need to undertake foundational research to synthesize and characterize it,
and to explore its reactivity profile in various organic transformations. For immediate research
and development needs, utilizing well-established reagents with extensive literature support is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. quora.com [quora.com]

2. 25700946.fs1.hubspotusercontent-eul.net [25700946.fs1.hubspotusercontent-eul.net]

3. adipogen.com [adipogen.com]

 To cite this document: BenchChem. [Application Notes and Protocols for
Bromobis(methylthio)borane in Organic Synthesis]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15478879#bromobis-methylthio-borane-
as-a-reagent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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